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2-Fluoro-5-(1-

hydroxyethyl)benzonitrile

Cat. No.: B8768205

Get Quote

Executive Summary
As a Senior Application Scientist, I frequently encounter the challenge of translating bench-

scale chiral synthesis into robust, reproducible pipelines. (R)-2-Fluoro-5-(1-
hydroxyethyl)benzonitrile is a critical, high-value chiral synthon utilized extensively in the

development of advanced Active Pharmaceutical Ingredients (APIs). Derived from its prochiral

ketone precursor, 5-acetyl-2-fluorobenzonitrile[1], this compound provides a rigid stereocenter

essential for the 3D conformational locking of targeted therapeutics, including Nav1.5 sodium

channel blockers[1] and KRAS G12C inhibitors[2].

This whitepaper dissects the physicochemical properties, the causality behind its asymmetric

synthesis, and provides a field-proven, self-validating protocol for its preparation.

Physicochemical Profiling
Understanding the physical and chemical behavior of (R)-2-Fluoro-5-(1-
hydroxyethyl)benzonitrile is the first step in designing downstream purification and

formulation workflows. The electron-withdrawing nature of both the fluoro and cyano groups

significantly influences the acidity of the aromatic ring and the stability of the benzylic alcohol.
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Table 1: Key Quantitative Properties

Property Value
Causality / Impact on
Workflow

Molecular Formula C9H8FNO
Dictates mass spectrometry

(MS) targeting parameters.

Molecular Weight 165.16 g/mol
Used for stoichiometric

calculations in API coupling.

Density (Predicted) 1.217 ± 0.10 g/cm³[3]

Influences phase separation

dynamics during aqueous

workup.

pKa (Predicted) 14.000 ± 0.20[3]

Indicates the benzylic hydroxyl

is weakly acidic; stable under

standard basic coupling

conditions.

Precursor CAS 288309-07-9[1]
Identifies the starting material:

5-acetyl-2-fluorobenzonitrile.

Mechanistic Pathway: Asymmetric Synthesis
The most reliable method for synthesizing (R)-2-Fluoro-5-(1-hydroxyethyl)benzonitrile is the

Corey-Bakshi-Shibata (CBS) reduction[4]. This enantioselective reduction transforms the

prochiral ketone (3'-cyano-4'-fluoroacetophenone[5]) into the (R)-alcohol using a chiral

oxazaborolidine catalyst.

The Causality of Stereocontrol: Why choose the (R)-MeCBS catalyst? The system operates on

strict steric differentiation. The rigid oxazaborolidine ring coordinates the Lewis acidic boron to

the ketone's oxygen. To minimize steric clash, the larger aryl group (the fluorobenzonitrile ring)

is forced into an anti-orientation relative to the catalyst's bulky substituents. The coordinated

borane then delivers a hydride exclusively to the Re-face of the carbonyl, reliably yielding the

(R)-enantiomer with >98% enantiomeric excess (ee).
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Caption: Enantioselective CBS reduction pathway dictating the formation of the (R)-alcohol.

Self-Validating Experimental Protocol
In my experience, the primary failure mode in chiral reductions is moisture ingress, which

degrades the catalyst and generates achiral borane species, plummeting the ee. The following

protocol is designed as a self-validating system, ensuring that each step confirms the success

of the previous one.

Workflow Diagram
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1. System Prep
Anhydrous THF, N2 atm

2. Catalyst Loading
10 mol% (R)-MeCBS

3. Hydride Addition
BH3·SMe2 at 0°C

4. Self-Validation
TLC / HPLC Monitoring

5. Quench & Workup
MeOH then 1M HCl

6. Analytical QC
Chiral HPLC (ee > 98%)

Click to download full resolution via product page

Caption: Self-validating experimental workflow for the asymmetric ketone reduction.

Step-by-Step Methodology
System Preparation: Flame-dry a Schlenk flask under vacuum and backfill with dry N₂.

Causality: Absolute exclusion of water prevents the competitive, non-selective reduction

by hydrolyzed borane species.

Reagent Loading: Dissolve 5-acetyl-2-fluorobenzonitrile (1.0 eq) in anhydrous THF (0.5 M).

Add (R)-MeCBS catalyst (0.1 eq). Cool the mixture to 0 °C.
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Hydride Addition: Add Borane-dimethyl sulfide complex (BH₃·SMe₂, 1.2 eq) dropwise via

syringe pump over 30 minutes.

Validation Checkpoint 1: The absence of fuming or bubbling upon initial BH₃ addition

confirms the solvent is perfectly anhydrous.

Reaction Monitoring: Stir at 0 °C for 2 hours.

Validation Checkpoint 2: TLC (Hexanes/EtOAc 3:1) must show complete consumption of

the UV-active ketone spot (Rf ~0.5) and the appearance of a more polar alcohol spot (Rf

~0.3).

Quenching: Slowly add Methanol (5.0 eq) at 0 °C.

Validation Checkpoint 3: Controlled effervescence (H₂ gas evolution) confirms that active

hydride was present throughout the entire reaction, validating that the catalyst was not

starved.

Workup: Partition the mixture between EtOAc and 1M HCl. The acid breaks the robust

boron-product complex. Wash the organic layer with brine, dry over Na₂SO₄, and

concentrate in vacuo.

Table 2: Reaction Optimization Parameters

Parameter Optimal Range Impact on System Integrity

Catalyst Loading 10 mol%

Balances turnover rate with

maximum enantiomeric

excess.

Temperature 0 °C to 5 °C

Suppresses background

uncatalyzed reduction;

maximizes facial selectivity.

Borane Source BH₃·SMe₂

SMe₂ acts as a stabilizing

ligand, preventing thermal

runaway during hydride

delivery.
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Pharmaceutical Applications & Grounding
The structural motif of (R)-2-Fluoro-5-(1-hydroxyethyl)benzonitrile is not arbitrary; it is a

highly engineered scaffold used in cutting-edge drug discovery:

Cardiovascular Therapeutics (Nav1.5 Blockers): The precursor 5-acetyl-2-fluorobenzonitrile

is explicitly cited in the synthesis of sulfonamide-based Nav1.5 sodium channel

modulators[1]. These compounds are designed to inhibit pathological late Na+ currents in

Long QT3 (LQT3) syndrome, reducing the risk of ventricular tachyarrhythmia. The chiral

benzylic alcohol ensures precise docking within the Nav1.5 ion channel pore.

Oncology (KRAS G12C Inhibitors): The same scaffold is utilized in the synthesis of covalent

inhibitors targeting the GTP-bound KRAS G12C mutation[2]. The precise (R)-

stereochemistry is often required to orient the warhead (e.g., an acrylamide group) perfectly

toward the mutant Cysteine-12 residue, ensuring rapid and irreversible covalent binding.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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